3-(1H-Benzoimidazol-2-yl)propylamine hydrochloride
Description
3-(1H-Benzoimidazol-2-yl)propylamine hydrochloride is a biochemical compound with the molecular formula C10H13N3•HCl and a molecular weight of 211.7 . It is intended for research use only and is not intended for diagnostic or therapeutic use .
Molecular Structure Analysis
The InChI code for 3-(1H-Benzoimidazol-2-yl)propylamine hydrochloride is 1S/C10H13N3.ClH/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10;/h1-2,4-5H,3,6-7,11H2,(H,12,13);1H . This code provides a specific textual representation of the molecule’s structure.Physical And Chemical Properties Analysis
3-(1H-Benzoimidazol-2-yl)propylamine hydrochloride is a solid at room temperature . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.Scientific Research Applications
Proteomics Research
3-(1H-Benzoimidazol-2-yl)propylamine hydrochloride: is utilized in proteomics research due to its biochemical properties. It serves as a reagent in the identification and quantification of proteins, particularly in the study of their interactions and functions within biological systems .
Pharmacological Activities
Benzimidazole derivatives, including 3-(1H-Benzoimidazol-2-yl)propylamine hydrochloride , have shown significant importance as chemotherapeutic agents. They are used in the development of new drugs due to their broad-spectrum pharmacological properties, ranging from antibacterial effects to treatments for more virulent diseases .
Chemotherapy Drug Synthesis
This compound has been involved in the synthesis of new molecules for chemotherapy. For instance, derivatives containing the benzimidazole group have been synthesized to impede the growth of cancer cell lines, showing superior effects compared to standard treatments like cisplatin .
Analytical Chemistry
In analytical chemistry, 3-(1H-Benzoimidazol-2-yl)propylamine hydrochloride is used as a standard or reference compound. It helps in the calibration of instruments and validation of analytical methods, ensuring accurate measurement of chemical substances .
Material Science
The compound’s unique structure makes it valuable in material science research, particularly in the creation of novel materials with specific desired properties, such as increased durability or enhanced electrical conductivity .
Biological Activity Studies
Researchers utilize 3-(1H-Benzoimidazol-2-yl)propylamine hydrochloride to study biological activities at the molecular level. Its role in various biological pathways can be explored, contributing to our understanding of disease mechanisms and the development of targeted therapies .
properties
IUPAC Name |
3-(1H-benzimidazol-2-yl)propan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3.ClH/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10;/h1-2,4-5H,3,6-7,11H2,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIYMDCCAKRWWIU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)CCCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
88704-73-8 |
Source
|
| Record name | 1H-Benzimidazole-2-propanamine, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=88704-73-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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